Cas no 2162138-72-7 (2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol)

• Product Name: 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol
• CAS No: 2162138-72-7
• MF: C₈H₉ClOS
• MW: 188.674460172653
• CID: 5565145
• PubChem ID: 165595487
• Update Time: 2025-05-19

2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2162138-72-7
• EN300-1635221
• 2-(5-chlorothiophen-2-yl)cyclobutan-1-ol
• 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol

• Inchi： 1S/C8H9ClOS/c9-8-4-3-7(11-8)5-1-2-6(5)10/h3-6,10H,1-2H2
• InChI Key： MALRDOMZQGKGTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CCC2O)S1

Computed Properties

• Exact Mass: 188.0062638g/mol
• Monoisotopic Mass: 188.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol

Introduction to 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol (CAS No. 2162138-72-7)

2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2162138-72-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutane ring linked to a 5-chlorothiophene moiety, has garnered attention due to its structural novelty and potential biological activity. The combination of a heterocyclic thiophene ring and a cyclobutane scaffold presents a unique chemical framework that may contribute to diverse pharmacological effects, making it a subject of interest for synthetic chemists and pharmacologists.

The structural motif of 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol incorporates elements that are frequently explored in drug discovery programs. Thiophene derivatives are well-documented for their role in various therapeutic applications, including antiviral, antibacterial, and anticancer agents. The presence of a chlorine substituent on the thiophene ring enhances the electrophilicity of the molecule, potentially facilitating further functionalization and interaction with biological targets. Meanwhile, the cyclobutane ring introduces rigidity to the structure, which can influence both the metabolic stability and binding affinity of the compound.

In recent years, there has been a growing emphasis on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of active sites. The cyclobutan-1-ol moiety in this compound may serve as a key pharmacophore, enabling selective binding to specific protein targets. Such interactions are critical for designing molecules with improved efficacy and reduced side effects. Preliminary computational studies suggest that the chlorine substituent could engage in halogen bonding with nucleophilic residues in protein active sites, further enhancing binding affinity.

The synthesis of 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol represents a challenging yet rewarding endeavor for organic chemists. The construction of the cyclobutane ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of the 5-chlorothiophene unit necessitates precise control over functional group transformations to avoid unwanted side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made the preparation of such complex heterocyclic compounds more accessible than ever before.

One of the most compelling aspects of 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol is its potential as a lead compound for drug development. Researchers have begun exploring its biological activity by screening it against various disease-relevant targets. Initial findings indicate that this molecule exhibits promising interactions with enzymes involved in inflammatory pathways, suggesting its utility in addressing conditions such as arthritis and autoimmune disorders. Furthermore, its structural features may make it a viable candidate for developing kinase inhibitors, which are widely used in oncology treatments.

The pharmacokinetic properties of 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol are also under investigation to assess its suitability for therapeutic applications. In vitro studies have shown that the compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Additionally, preliminary data suggest that it undergoes slow metabolism, potentially allowing for prolonged half-life and reduced dosing frequency. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

As research progresses, the synthetic pathways for 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol continue to evolve, driven by advancements in catalytic systems and green chemistry principles. Efforts are underway to optimize these processes to minimize waste and improve scalability. Such innovations not only enhance the efficiency of drug discovery but also align with broader sustainability goals within the pharmaceutical industry.

The interdisciplinary nature of studying 2-(5-Chlorothiophen-2-yl)cyclobutan-1-ol underscores its importance in modern medicinal chemistry. By integrating insights from organic synthesis, computational chemistry, and biological screening, researchers can systematically evaluate its potential as a therapeutic agent. This holistic approach is essential for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion,2-(5-Chlorothiophen-2-y[cyclobutan]-1[ol](CAS No.: 2162138[72]-7) stands as a testament to the innovative spirit driving pharmaceutical research today. Its unique structure and promising biological activity position it as a valuable asset in the quest to develop novel therapeutics. As scientists continue to unravel its secrets,this compound holds great promise for addressing unmet medical needs across various disease areas.